Cas no 247060-68-0 (Propanamide, 2,2-dimethyl-N-[4-(2-methyl-5-phenyl-4-oxazolyl)phenyl]-)

• Product Name: Propanamide, 2,2-dimethyl-N-[4-(2-methyl-5-phenyl-4-oxazolyl)phenyl]-
• CAS No: 247060-68-0
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 3919697
• PubChem ID: 2801422
• Update Time: 2025-04-22

Propanamide, 2,2-dimethyl-N-[4-(2-methyl-5-phenyl-4-oxazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2,2-dimethyl-N-[4-(2-methyl-5-phenyl-4-oxazolyl)phenyl]-
• 247060-68-0
• CCG-41001
• SR-01000631108-1
• SMR000567217
• MLS001181536
• HMS1432L01
• IDI1_011982
• HMS2858L12
• BRD-K36422613-001-07-3
• CHEMBL1487904
• DTXSID901163991
• 2,2-Dimethyl-N-[4-(2-methyl-5-phenyl-4-oxazolyl)phenyl]propanamide
• 2,2-Dimethyl-N-(4-(2-methyl-5-phenyl-4-oxazolyl)phenyl)propanamide
• Maybridge3_000595
• Oprea1_190118

• Inchi： 1S/C21H22N2O2/c1-14-22-18(19(25-14)16-8-6-5-7-9-16)15-10-12-17(13-11-15)23-20(24)21(2,3)4/h5-13H,1-4H3,(H,23,24)
• InChI Key： VCRGOXRGOBRPRH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)OC(C)=N1

Computed Properties

• Exact Mass: 334.168127949Da
• Monoisotopic Mass: 334.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.1Ų